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Compound of Interest

Propionaldehyde 2,4-
Compound Name:

Dinitrophenylhydrazone
CAS No.: 259824-53-8
Cat. No.: B1147571

Get Quote

\ J

An in-depth exploration of the synthesis, characterization, and applications of a key derivative
for carbonyl analysis.

This guide provides an in-depth technical overview of propionaldehyde 2,4-
dinitrophenylhydrazone, a crystalline derivative crucial for the identification and
characterization of propionaldehyde. Tailored for researchers, scientists, and professionals in
drug development, this document delves into the fundamental chemistry, detailed experimental
protocols, and analytical significance of this compound.

Core Compound Identifiers
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Identifier Value

CAS Number 725-00-8[1][2]

IUPAC Name 2,4-dinitro-N-[(E)-propylideneamino]aniline[3]
Synonyms Propanal, (2,4-dinitrophenyl)hydrazone;

Propionaldehyde-DNPH

Molecular Formula CoH10N4O4[3]

Molecular Weight 238.20 g/mol [1][3]

Scientific Foundation and Rationale

Propionaldehyde 2,4-dinitrophenylhydrazone is synthesized through a condensation
reaction between propionaldehyde and 2,4-dinitrophenylhydrazine (DNPH), commonly known
as Brady's reagent. This reaction serves as a classical qualitative test for aldehydes and
ketones. The reaction is a nucleophilic addition-elimination. The lone pair of electrons on the
terminal nitrogen of DNPH acts as a nucleophile, attacking the electrophilic carbonyl carbon of
propionaldehyde. This is followed by the elimination of a water molecule to form a stable,
brightly colored precipitate of the corresponding hydrazone.

The formation of a yellow, orange, or red precipitate upon mixing an unknown compound with
Brady's reagent indicates the presence of a carbonyl group. The distinct melting point of the
purified hydrazone derivative can then be used to identify the specific aldehyde or ketone. For
propionaldehyde 2,4-dinitrophenylhydrazone, the formation of an orange solid is a positive
indicator.

The Underlying Mechanism: An Addition-Elimination
Pathway

The reaction proceeds via a well-established addition-elimination mechanism. The acidic
conditions of Brady's reagent catalyze the reaction by protonating the carbonyl oxygen, thereby
increasing the electrophilicity of the carbonyl carbon and making it more susceptible to
nucleophilic attack by the 2,4-dinitrophenylhydrazine.
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Caption: Reaction mechanism for the formation of propionaldehyde 2,4-
dinitrophenylhydrazone.

Experimental Protocols

A self-validating experimental protocol is crucial for reproducible results. The following sections
provide detailed methodologies for the preparation of Brady's reagent and the subsequent
synthesis and purification of propionaldehyde 2,4-dinitrophenylhydrazone.

Preparation of Brady's Reagent (2,4-
Dinitrophenylhydrazine Solution)

Rationale: The preparation of a stable and reactive Brady's reagent is the cornerstone of this
analytical test. The use of methanol as a solvent ensures the solubility of the 2,4-
dinitrophenylhydrazine, while the sulfuric acid acts as a catalyst.

Materials:

e 2,4-Dinitrophenylhydrazine
e Methanol

» Concentrated Sulfuric Acid
Procedure:

e In a fume hood, dissolve 2.0 g of 2,4-dinitrophenylhydrazine in 100 mL of methanol.
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Slowly and cautiously, add 4.0 mL of concentrated sulfuric acid to the solution.

Stir the mixture until the 2,4-dinitrophenylhydrazine is completely dissolved.

Filter the solution if necessary to remove any undissolved patrticles.

Store the reagent in a tightly sealed glass bottle, away from light.

Synthesis and Purification of Propionaldehyde 2,4-
Dinitrophenylhydrazone

Rationale: This procedure details the synthesis of the hydrazone derivative. The subsequent
recrystallization step is critical for obtaining a pure product with a sharp melting point, which is
essential for accurate identification.

Materials:

» Propionaldehyde

o Brady's Reagent (prepared as in 2.1)

» Methanol (for recrystallization)

Procedure:

e In a small flask, dissolve 0.5 mL of propionaldehyde in 5 mL of methanol.
e Add 10 mL of Brady's reagent to the propionaldehyde solution.

e An orange precipitate of propionaldehyde 2,4-dinitrophenylhydrazone will form
immediately.

 Allow the mixture to stand at room temperature for 15-20 minutes to ensure complete
precipitation.

o Collect the precipitate by vacuum filtration using a Buchner funnel.
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» Wash the crystals with two small portions of cold methanol to remove any unreacted starting
materials.

e Recrystallization: Dissolve the crude product in a minimum amount of hot methanol. Allow
the solution to cool slowly to room temperature, and then cool further in an ice bath to
maximize crystal formation.

o Collect the purified crystals by vacuum filtration and allow them to air dry.
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Caption: Experimental workflow for the synthesis and purification of propionaldehyde 2,4-
dinitrophenylhydrazone.

Characterization and Data

Thorough characterization of the synthesized propionaldehyde 2,4-dinitrophenylhydrazone
Is essential for confirming its identity and purity.

Physical Properties

Property Value Source
Appearance Orange solid/crystals [4]
Melting Point 152-154 °C [4]

Spectroscopic Data

Spectroscopic analysis provides definitive structural confirmation.

1H NMR (300 MHz, DMSO-d):

& 1.08 (t, J = 5 Hz, 3H)

5 2.34-2.38 (m, 2H)

57.80 (d, J = 9.6 Hz, 1H)

58.02 (t, J =5 Hz, 1H)

0 8.28 (dd, J =9.6 Hz and J = 2.5 Hz, 1H)

58.78 (d, J = 2.5 Hz, 1H)

0 11.29 (s, 1H, D20 exchanged)[4]
13C NMR (75 MHz, DMSO-de):

» 010.6, 26.1, 116.7, 123.4, 128.9, 130.2, 136.8, 145.2, 156.3[4]

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1147571/docs?utm_src=pdf-body#propionaldehyde-2-4-dinitrophenylhydrazone-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1147571/docs?utm_src=pdf-body#propionaldehyde-2-4-dinitrophenylhydrazone-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1147571/docs?utm_src=pdf-body#propionaldehyde-2-4-dinitrophenylhydrazone-a-comprehensive-technical-guide
https://www.rsc.org/suppdata/ob/c0/c004501b/c004501b.pdf
https://www.rsc.org/suppdata/ob/c0/c004501b/c004501b.pdf
https://www.rsc.org/suppdata/ob/c0/c004501b/c004501b.pdf
https://www.rsc.org/suppdata/ob/c0/c004501b/c004501b.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147571?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

FTIR and Mass Spectrometry: While specific, detailed spectra for propionaldehyde 2,4-
dinitrophenylhydrazone are not readily available in the searched literature, general spectral
data for this compound can be found in databases such as SpectraBase.[3] The mass
spectrum would be expected to show a molecular ion peak at m/z 238.

Applications in Research and Development

The primary application of propionaldehyde 2,4-dinitrophenylhydrazone formation is in the
qualitative and quantitative analysis of propionaldehyde.

o Chromatography: The hydrazone derivative is amenable to analysis by High-Performance
Liguid Chromatography (HPLC), allowing for the separation and quantification of
propionaldehyde in complex mixtures. It's important to note that aldehyde-2,4-
dinitrophenylhydrazones can exist as E- and Z-stereoisomers, which may affect
chromatographic analysis.[5] The addition of phosphoric acid to both sample and standard
solutions can help to establish a consistent isomer ratio for accurate quantification.[5]

o Environmental and Food Science: This derivatization technique is employed to detect and
quantify volatile aldehydes, such as propionaldehyde, in air, water, and food samples.

Safety and Handling

2,4-Dinitrophenylhydrazine (Brady's Reagent):

e Hazard: Dry 2,4-dinitrophenylhydrazine is a flammable solid and can be explosive if
subjected to shock or friction. It is typically stored wet with water (at least 30%) to mitigate
this risk.[6][7]

« Handling: Always handle in a well-ventilated fume hood. Wear appropriate personal
protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant
gloves.[6] Avoid creating dust.

» Storage: Store in a cool, dry, well-ventilated area away from heat and sources of ignition.[7]
[8] Ensure the material remains moist.

Propionaldehyde:
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e Hazard: Propionaldehyde is a flammable liquid and vapor. It can cause skin and eye
irritation.

e Handling: Use in a fume hood and take precautions against static discharge.
Propionaldehyde 2,4-Dinitrophenylhydrazone:

e Hazard: May cause skin, eye, and respiratory irritation.[1]

o Handling: Standard laboratory safety precautions should be observed.
Waste Disposal:

» All waste containing 2,4-dinitrophenylhydrazine and its derivatives should be treated as
hazardous waste and disposed of in accordance with local, state, and federal regulations.[6]

Conclusion

Propionaldehyde 2,4-dinitrophenylhydrazone is a vital derivative in the analytical chemist's
toolkit for the identification and quantification of propionaldehyde. Its straightforward synthesis,
distinct physical properties, and amenability to modern analytical techniques underscore its
continued relevance in various scientific disciplines. A thorough understanding of the underlying
reaction mechanism, adherence to validated experimental protocols, and a commitment to safe
handling practices are paramount for its successful application in research and development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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